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Introduction

Iron methoxide (Fe(OCH₃)₂) is a metal alkoxide that finds applications in various chemical

syntheses. Accurate quantification of iron methoxide is crucial for reaction stoichiometry

control, quality assurance of products, and in research and development. Due to the reactive

nature of metal alkoxides, direct quantification methods are not commonly employed. Instead,

a robust and reliable indirect approach is utilized. This involves the hydrolysis of iron
methoxide to liberate iron ions (Fe²⁺), followed by the quantification of the iron using well-

established analytical techniques.

This document provides detailed application notes and protocols for three common analytical

techniques for the quantification of iron following the hydrolysis of iron methoxide:

UV-Vis Spectrophotometry

Redox Titration

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

Logical Workflow for Iron Methoxide Quantification
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The general workflow for the quantification of iron methoxide involves a crucial initial step of

sample preparation to convert the iron methoxide to a form suitable for analysis by standard

techniques for iron determination.

Sample Preparation

Analytical Quantification

Iron Methoxide Sample Acidic Hydrolysis
(e.g., with HCl or H₂SO₄)

Step 1
Iron (II/III) Ions in Solution

Step 2

UV-Vis SpectrophotometryMethod A

Redox Titration
Method B

ICP-MS
Method C

Click to download full resolution via product page

Caption: General workflow for the quantification of iron methoxide.

UV-Vis Spectrophotometry
Principle

This method is based on the reaction of ferrous iron (Fe²⁺) with a chromogenic agent, such as

1,10-phenanthroline, to form a stable, intensely colored complex.[1] The absorbance of this

complex is measured at a specific wavelength, and the concentration of iron is determined by

reference to a calibration curve prepared from standards of known iron concentration.[1] For

the analysis of iron methoxide, a pre-treatment step involving acidic hydrolysis is necessary to

convert the iron to its ionic form. A reducing agent is also added to ensure all iron is in the

ferrous (Fe²⁺) state for complexation.[1]

Experimental Protocol

a. Reagents and Materials
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Hydrochloric acid (HCl), 6 M

Hydroxylamine hydrochloride solution, 10% (w/v)

1,10-phenanthroline solution, 0.1% (w/v) in ethanol

Sodium acetate buffer solution (pH 4.5)

Standard iron stock solution (1000 ppm)

Deionized water

Volumetric flasks and pipettes

UV-Vis Spectrophotometer

b. Sample Preparation (Hydrolysis)

Accurately weigh a sample of iron methoxide and dissolve it in a known volume of 6 M HCl.

Gently heat the solution for approximately 15 minutes to ensure complete dissolution and

hydrolysis.[1]

Allow the solution to cool to room temperature.

Quantitatively transfer the solution to a volumetric flask and dilute to the mark with deionized

water. This is the sample stock solution.

c. Preparation of Calibration Standards

Prepare a series of calibration standards by appropriate dilution of the standard iron stock

solution.

To each standard and a blank (deionized water), add 1 mL of hydroxylamine hydrochloride

solution and 2 mL of 1,10-phenanthroline solution.

Add 8 mL of sodium acetate buffer and dilute to the mark in a 50 mL volumetric flask with

deionized water.
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Allow the color to develop for at least 10 minutes.

d. Measurement

Set the spectrophotometer to the wavelength of maximum absorbance (λmax) for the iron-

phenanthroline complex (approximately 510 nm).

Zero the instrument using the blank solution.

Measure the absorbance of each calibration standard and the prepared sample solution.

Construct a calibration curve by plotting absorbance versus the concentration of the iron

standards.

Determine the concentration of iron in the sample solution from the calibration curve.

Quantitative Data Summary

Parameter Value Reference

Linearity Range 0.15 - 9.10 µg/mL [2]

Linearity Coefficient (R²) > 0.999 [2]

Wavelength (λmax) ~510 nm [1]

Redox Titration
Principle

Redox titration involves the determination of the concentration of an analyte by a redox

reaction between the analyte and a titrant. For iron quantification, the iron in the sample is first

reduced to the ferrous state (Fe²⁺) and then titrated with a standard solution of a strong

oxidizing agent, such as potassium permanganate (KMnO₄) or potassium dichromate

(K₂Cr₂O₇). The endpoint of the titration is detected by a color change of an indicator or by

potentiometry.

Experimental Protocol
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a. Reagents and Materials

Sulfuric acid (H₂SO₄), 1 M

Phosphoric acid (H₃PO₄), 85%

Stannous chloride (SnCl₂) solution (for reduction of Fe³⁺, if necessary)

Standardized potassium permanganate (KMnO₄) solution (e.g., 0.02 M)

Ferrous ammonium sulfate (for standardization of KMnO₄)

Burette, pipettes, and Erlenmeyer flasks

b. Sample Preparation (Hydrolysis)

Accurately weigh a sample of iron methoxide and dissolve it in a known volume of 1 M

sulfuric acid.

Add a few drops of phosphoric acid.

c. Titration Procedure

If the presence of Fe³⁺ is suspected after hydrolysis, add stannous chloride solution

dropwise until the yellow color disappears, then add one or two drops in excess.

Titrate the prepared sample solution with the standardized potassium permanganate

solution.

The endpoint is reached when a faint pink color persists for at least 30 seconds.

Record the volume of KMnO₄ solution used.

Calculate the amount of iron in the sample based on the stoichiometry of the redox reaction.

Quantitative Data Summary
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Parameter Value Reference

Average Calculated Iron

(Redox)
67.20 ± 11.45 mg [3]

Average Calculated Iron (UV-

Vis)
63.83 ± 12.38 mg [3]

Inductively Coupled Plasma - Mass Spectrometry
(ICP-MS)
Principle

ICP-MS is a highly sensitive analytical technique used for elemental analysis.[4] Samples are

introduced into an argon plasma, which ionizes the atoms of the elements present.[5] The ions

are then passed through a mass spectrometer, which separates them based on their mass-to-

charge ratio.[5] The detector measures the abundance of each isotope, allowing for the

quantification of the element of interest at very low concentrations.[5]

Experimental Protocol

a. Reagents and Materials

Nitric acid (HNO₃), concentrated (trace metal grade)

Deionized water (18.2 MΩ·cm)

Standard iron stock solution (1000 ppm)

ICP-MS instrument

b. Sample Preparation (Acid Digestion)

Accurately weigh a small amount of the iron methoxide sample into a digestion vessel.

Add a known volume of concentrated nitric acid.
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Digest the sample using a microwave digestion system or by heating on a hot plate until the

sample is completely dissolved and the solution is clear.

Allow the solution to cool and then quantitatively transfer it to a volumetric flask.

Dilute the digested sample to a known volume with deionized water to bring the iron

concentration within the linear range of the instrument.

c. Preparation of Calibration Standards

Prepare a series of calibration standards by diluting the standard iron stock solution with a

matrix-matching solution (e.g., 2% nitric acid).

d. Measurement

Set up the ICP-MS instrument according to the manufacturer's instructions for iron analysis.

Aspirate the blank, calibration standards, and the prepared sample solution into the

instrument.

Measure the intensity of the iron isotope (e.g., ⁵⁶Fe).

Construct a calibration curve by plotting the intensity versus the concentration of the iron

standards.

Determine the concentration of iron in the sample solution from the calibration curve.

Quantitative Data Summary

Parameter Value Reference

Linearity (R²) > 0.9999 [5]

Limit of Detection (LOD) 0.03 mg/kg [6]

Limit of Quantitation (LOQ) 0.09 mg/kg [6]

Experimental Workflows
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UV-Vis Spectrophotometry Workflow
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Caption: Workflow for iron quantification by UV-Vis Spectrophotometry.

Redox Titration Workflow
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Caption: Workflow for iron quantification by Redox Titration.

ICP-MS Workflow
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Caption: Workflow for iron quantification by ICP-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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